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Compound of Interest

Compound Name:
4,4,5,5-Tetramethyl-2-(o-

tolyl)-1,3,2-dioxaborolane

Cat. No.: B069284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, properties, synthesis,

and applications of o-tolylboronic acid pinacol ester, a key reagent in modern synthetic

chemistry.

Compound Identification and Structure
o-Tolylboronic acid pinacol ester, systematically named 4,4,5,5-tetramethyl-2-(2-

methylphenyl)-1,3,2-dioxaborolane, is an organoboron compound widely utilized in organic

synthesis, particularly in carbon-carbon bond-forming reactions.[1]

Molecular Structure:

Figure 1: 2D Chemical Structure of o-Tolylboronic Acid Pinacol Ester.

Physicochemical and Spectroscopic Properties
The physical and chemical properties of o-tolylboronic acid pinacol ester are summarized

below. This data is essential for its handling, storage, and use in chemical reactions.
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Property Value Reference(s)

IUPAC Name

4,4,5,5-tetramethyl-2-(2-

methylphenyl)-1,3,2-

dioxaborolane

[1]

Synonyms
2-(4,4,5,5-Tetramethyl-1,3,2-

dioxaborolan-2-yl)toluene

CAS Number 195062-59-0 [1]

Molecular Formula C₁₃H₁₉BO₂ [1]

Molecular Weight 218.10 g/mol [1]

Physical Form Liquid N/A

Melting Point 18 °C N/A

Boiling Point 303.1 °C at 760 mmHg N/A

Table 1: Key Physicochemical Properties.

Nuclear Magnetic Resonance (NMR) Data
NMR spectroscopy is a primary method for the structural confirmation of o-tolylboronic acid

pinacol ester. While a publicly citable, peer-reviewed spectrum was not available at the time of

this guide's compilation, the expected chemical shifts in CDCl₃ can be predicted based on

analogous structures.
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Nucleus
Predicted Chemical
Shift (δ) ppm

Assignment Multiplicity

¹H NMR ~7.7 (1H)
Aromatic H (ortho to

Boron)
d

~7.3-7.1 (3H) Aromatic H m

~2.5 (3H) Tolyl -CH₃ s

~1.3 (12H) Pinacol -CH₃ s

¹³C NMR ~145
Aromatic C (ipso to -

CH₃)
s

~136 Aromatic C-H s

~130 Aromatic C-H s

~125 Aromatic C-H s

~84 Pinacol C-O s

~25 Pinacol -CH₃ s

~22 Tolyl -CH₃ s

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts in CDCl₃. Note: The carbon atom attached

to boron is often difficult to observe due to quadrupolar relaxation and is not listed.

Reactivity and Applications
The primary application of o-tolylboronic acid pinacol ester is as a coupling partner in

palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. The pinacol ester group offers

enhanced stability and handling properties compared to the free boronic acid, preventing

premature decomposition and protodeboronation. This stability makes it a valuable building

block in the synthesis of complex organic molecules, including active pharmaceutical

ingredients (APIs) and advanced materials.

Suzuki-Miyaura Cross-Coupling
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The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds between

an organoboron species and an organic halide or triflate, catalyzed by a palladium(0) complex.
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Figure 2: Generalized Workflow for a Suzuki-Miyaura Cross-Coupling Reaction.

This reaction is fundamental in drug discovery for constructing biaryl scaffolds, which are

common motifs in many therapeutic agents.

Experimental Protocols
The following sections provide detailed, adaptable methodologies for the synthesis of o-

tolylboronic acid pinacol ester and its subsequent use in a typical cross-coupling reaction.

Synthesis of o-Tolylboronic Acid Pinacol Ester via
Esterification
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This protocol is adapted from a general and robust procedure for the synthesis of boronic acid

pinacol esters from their corresponding boronic acids.

Reaction Scheme:

o-Tolylboronic Acid + Pinacol → o-Tolylboronic Acid Pinacol Ester + 2 H₂O

Materials and Equipment:

o-Tolylboronic acid

Pinacol (2,3-Dimethyl-2,3-butanediol)

Anhydrous magnesium sulfate (MgSO₄)

Diethyl ether (anhydrous)

Pentane

Round-bottom flask with a magnetic stirrer bar

Argon or Nitrogen inert atmosphere setup

Filtration apparatus

Rotary evaporator

Procedure:

To an oven-dried round-bottom flask under an argon atmosphere, add o-tolylboronic acid

(1.0 equiv), pinacol (1.0 equiv), and anhydrous magnesium sulfate (1.5 equiv).

Add anhydrous diethyl ether to the flask to create a stirrable suspension (approx. 10-15 mL

per gram of boronic acid).

Stir the suspension vigorously at room temperature for 24 hours under an inert atmosphere.

The reaction progress can be monitored by TLC or GC-MS.
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Upon completion, filter the solid magnesium sulfate and any unreacted starting material.

Wash the solid cake with additional diethyl ether.

Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to

yield the crude product.

For purification, dissolve the crude material in pentane and wash with water (3 x volume of

pentane). This step removes any remaining pinacol.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to

afford the pure o-tolylboronic acid pinacol ester as a liquid.

General Protocol for Suzuki-Miyaura Cross-Coupling
This protocol describes a general procedure for the coupling of o-tolylboronic acid pinacol ester

with an aryl bromide. Conditions such as catalyst, ligand, base, and solvent may require

optimization for specific substrates.

Reaction Scheme:

Ar-Br + o-Tolylboronic Acid Pinacol Ester --[Pd Catalyst, Base]--> Ar-(o-Tolyl) + Byproducts

Materials and Equipment:

Aryl bromide (1.0 equiv)

o-Tolylboronic acid pinacol ester (1.2-1.5 equiv)

Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

Base (e.g., K₂CO₃, K₃PO₄, 2-3 equiv)

Solvent (e.g., Toluene, Dioxane, DMF, often with 10-20% water)

Schlenk flask or reaction vial

Inert atmosphere setup (Argon or Nitrogen)

Heating and stirring module
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Standard workup and purification supplies (e.g., separatory funnel, silica gel for

chromatography)

Procedure:

To a Schlenk flask, add the aryl bromide (1.0 equiv), o-tolylboronic acid pinacol ester (1.2

equiv), palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 equiv), and base (e.g., K₂CO₃, 2.0 equiv).

Evacuate the flask and backfill with an inert gas (e.g., argon). Repeat this cycle three times.

Add the degassed solvent system (e.g., a 4:1 mixture of toluene and water) via syringe.

Heat the reaction mixture with vigorous stirring to 80-100 °C. Monitor the reaction by TLC or

LC-MS until the starting aryl bromide is consumed.

Cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate and

wash with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude residue by flash column chromatography on silica gel to isolate the desired

biaryl product.

Safety Information
o-Tolylboronic acid pinacol ester should be handled in a well-ventilated fume hood with

appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat.
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Hazard Class GHS Pictogram Signal Word
Hazard
Statement(s)

Acute Toxicity, Oral
GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed

Skin Irritation
GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation

Eye Irritation
GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation

Respiratory Irritation
GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation

Table 3: GHS Hazard Information.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Pinacol Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b069284#o-tolylboronic-acid-pinacol-ester-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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